![molecular formula C18H19N5O3 B2998806 1-methyl-3-(2-oxopropyl)-8-(p-tolyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione CAS No. 887888-91-7](/img/structure/B2998806.png)
1-methyl-3-(2-oxopropyl)-8-(p-tolyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several functional groups, including a methyl group, an oxopropyl group, a tolyl group, and a purine dione group. These groups are common in organic chemistry and are found in a variety of chemical compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the purine ring, the addition of the tolyl group, and the addition of the oxopropyl group. The exact methods would depend on the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups and a purine ring. The exact structure would depend on the specific arrangement of these groups .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the tolyl group could potentially undergo reactions such as Williamson etherification or C-C coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of a tolyl group could make the compound nonpolar and hydrophobic .Scientific Research Applications
Synthesis and Properties
The synthesis of mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, demonstrates the chemical versatility and reactivity of compounds within this structural class. For instance, these analogs can undergo hydrolytic ring-opening reactions, showcasing their potential in various synthetic applications and studies on reaction mechanisms (Coburn & Taylor, 1982).
Biological Evaluation
Compounds with a purine core structure, such as 1-methyl-3-(2-oxopropyl)-8-(p-tolyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione, have been explored for their biological activities. For instance, novel derivatives have been identified as potent and selective antagonists of the A3 adenosine receptor, highlighting their potential therapeutic applications. Such studies contribute to our understanding of receptor-ligand interactions and the development of new pharmaceutical agents (Baraldi et al., 2005).
Structure-Activity Relationships
The exploration of structure-activity relationships (SAR) in derivatives of imidazo[2,1-f]purine-2,4-dione has provided insights into how molecular modifications affect biological activity. Such studies are crucial for the rational design of molecules with enhanced efficacy and selectivity for specific biological targets. The SAR studies help in identifying the key structural features required for activity and can guide the development of novel compounds with potential therapeutic applications (Baraldi et al., 2008).
properties
IUPAC Name |
4-methyl-6-(4-methylphenyl)-2-(2-oxopropyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3/c1-11-4-6-13(7-5-11)21-8-9-22-14-15(19-17(21)22)20(3)18(26)23(16(14)25)10-12(2)24/h4-7H,8-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCYIRTVQZSEDQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.